Cas no 1272741-65-7 ((3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 1272741-65-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD32903694
• CID: 5582372
• PubChem ID: 40418845
• Update Time: 2023-11-24

(3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(PYRIMIDIN-5-YL)PROPANOIC ACID
• (3R)-3-AMINO-3-PYRIMIDIN-5-YLPROPANOICACID
• AKOS006371539
• AT22955
• EN300-1286061
• 1272741-65-7
• (3R)-3-AMINO-3-PYRIMIDIN-5-YLPROPANOIC ACID
• 5-Pyrimidinepropanoic acid, β-amino-, (βR)-
• (3R)-3-amino-3-(pyrimidin-5-yl)propanoic acid

• MDL： MFCD32903694
• Inchi： 1S/C7H9N3O2/c8-6(1-7(11)12)5-2-9-4-10-3-5/h2-4,6H,1,8H2,(H,11,12)/t6-/m1/s1
• InChI Key： AKGSTLPCCFCVSI-ZCFIWIBFSA-N
• SMILES： OC(C[C@H](C1=CN=CN=C1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 355.4±32.0 °C(Predicted)
• pka: 3.22±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives